Cas no 6277-14-1 (Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)-)
6277-14-1 structure
Product Name:Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)-
Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)- Chemical and Physical Properties
Names and Identifiers
-
- Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)-
- (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-acetyloxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
- 3-O-acetyl glycyrrhetinic acid
- acetoxolone
- Acetylglycyrrhetic acid
- Acetylglycyrrhetinic acid
- EINECS 228-475-1
- Glycyrrhetic acid acetate
- Glycyrrhetinic acid acetate
- Glycyrrhetinyl acetate
- Oriens
- (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-acetoxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
- DGS-0110A
- (3-beta,20-beta)-3-(Acetyloxy)-11-oxo-olean-12-en-29-oic acid
- 3.BETA.-HYDROXY-11-OXOOLEAN-12-EN-30-OIC ACID ACETATE
- DGS 0110A
- (3beta,20beta)-3-Acetoxy-11-oxoolean-12-en-29-oic acid
- Q4673282
- NSC 35349
- Olean-12-en-30-oic acid, 3-.beta.-hydroxy-11-oxo-, acetate
- ACETOXOLONE [WHO-DD]
- (3.BETA.,20.BETA.)-3-(ACETYLOXY)-11-OXOOLEAN-12-EN-29-OIC ACID
- 6277-14-1
- UNII-CWW961Q19K
- CWW961Q19K
- SCHEMBL135617
- Olean-12-en-29-oic acid, 3-(acetyloxy)-11-oxo-, (3-beta,20-beta)-
- AKOS016036176
- CHEBI:81306
- NSC35349
- 3-O-ACETYL-18.BETA.-GLYCYRRHETIC ACID
- C17734
- (3beta,18beta,20beta)-3-(Acetyloxy)-11-oxo-olean-12-en-29-oic acid
- Uralenic acid, acetate
- DB13640
- DTXSID801031583
- Olean-12-en-30-oic acid, 3-beta-hydroxy-11-oxo-, acetate
- OLEAN-12-EN-29-OIC ACID, 3-(ACETYLOXY)-11-OXO-, (3.BETA.,20.BETA.)-
- ACETOXOLONE [MI]
- 3-Acetyl-18-beta-glycyrrhetinic acid
- 10-acetyloxy-2,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylic acid
- BDBM50188385
- NSC-35349
- CHEMBL207413
- (2S,4aS,6aS,6bR,8aR,10S,12aS,12bR,14bR)-10-acetoxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-2-carboxylic acid
- 3-(Acetyloxy)-11-oxoolean-12-en-29-Oate
- FTQDJVZNPJRVPG-XWEVEMRCSA-N
- Olean-12-en-30-oic acid, 3-beta-hydroxy-11-oxo-, acetate (7CI,8CI)
- OLEAN-12-EN-29-OIC ACID, 3-(ACETYLOXY)-11-OXO-, (3BETA,20BETA)-
- 3-O-ACETYL-18BETA-GLYCYRRHETIC ACID
- (3BETA,20BETA)-3-(ACETYLOXY)-11-OXOOLEAN-12-EN-29-OIC ACID
- 10-(Acetyloxy)-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-2-carboxylate
- acetylglycyrrhetate
- 3BETA-HYDROXY-11-OXOOLEAN-12-EN-30-OIC ACID ACETATE
-
- Inchi: 1S/C32H48O5/c1-19(33)37-24-10-11-30(6)23(27(24,2)3)9-12-32(8)25(30)22(34)17-20-21-18-29(5,26(35)36)14-13-28(21,4)15-16-31(20,32)7/h17,21,23-25H,9-16,18H2,1-8H3,(H,35,36)/t21-,23-,24-,25+,28+,29-,30-,31+,32+/m0/s1
- InChI Key: FTQDJVZNPJRVPG-XWEVEMRCSA-N
- SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CC[C@@](C(=O)O)(C)C[C@H]4C3=CC([C@@H]12)=O
Computed Properties
- Exact Mass: 512.35000
- Monoisotopic Mass: 512.35017463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 3
- Complexity: 1070
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- Melting Point: 322-325°
- PSA: 80.67000
- LogP: 6.98340
- Specific Rotation: D20 +141°
Olean-12-en-29-oicacid, 3-(acetyloxy)-11-oxo-, (3b,20b)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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